Cas no 1226494-13-8 (boletopsin B)

• Product Name: boletopsin B
• CAS No: 1226494-13-8
• MF: C₂₂H₁₆O₁₀
• MW: 440.356447219849
• CID: 2013866
• PubChem ID: 46831714
• Update Time: 2025-04-21

boletopsin B Chemical and Physical Properties

Names and Identifiers

• boletopsin B
• [1-acetyloxy-3-(3,4-dihydroxyphenyl)-4,7,8-trihydroxydibenzouran-2-yl] acetate
• (1-acetyloxy-3-(3,4-dihydroxyphenyl)-4,7,8-trihydroxydibenzofuran-2-yl) acetate
• [1-acetyloxy-3-(3,4-dihydroxyphenyl)-4,7,8-trihydroxydibenzofuran-2-yl] acetate
• 3-(Acetyloxy)-5-(3,4-dihydroxyphenyl)-6,11,12-trihydroxy-8-oxatricyclo(7.4.0.0,)trideca-1(9),2(7),3,5,10,12-hexaen-4-yl acetic acid
• CHEBI:212852
• 3-(Acetyloxy)-5-(3,4-dihydroxyphenyl)-6,11,12-trihydroxy-8-oxatricyclo[7.4.0.0,]trideca-1(9),2(7),3,5,10,12-hexaen-4-yl acetic acid
• 1226494-13-8

• Inchi： 1S/C22H16O10/c1-8(23)30-21-17(10-3-4-12(25)13(26)5-10)19(29)20-18(22(21)31-9(2)24)11-6-14(27)15(28)7-16(11)32-20/h3-7,25-29H,1-2H3
• InChI Key： XVTUNKIGAVAKAE-UHFFFAOYSA-N
• SMILES： CC(OC1C(C2C=C(O)C(O)=CC=2)=C(O)C2OC3C(C=2C=1OC(=O)C)=CC(O)=C(O)C=3)=O

Computed Properties

• Exact Mass: 440.07434670Da
• Monoisotopic Mass: 440.07434670Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 167Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phenylbenzofurans